molecular formula C11H21ClN2O2 B8431789 (4-Amino-cyclo-hexyl)-morpholin-4-yl-methanone hydrochloride

(4-Amino-cyclo-hexyl)-morpholin-4-yl-methanone hydrochloride

Cat. No. B8431789
M. Wt: 248.75 g/mol
InChI Key: WLBQSHVQRWUWBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Amino-cyclo-hexyl)-morpholin-4-yl-methanone hydrochloride is a useful research compound. Its molecular formula is C11H21ClN2O2 and its molecular weight is 248.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Amino-cyclo-hexyl)-morpholin-4-yl-methanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Amino-cyclo-hexyl)-morpholin-4-yl-methanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Amino-cyclo-hexyl)-morpholin-4-yl-methanone hydrochloride

Molecular Formula

C11H21ClN2O2

Molecular Weight

248.75 g/mol

IUPAC Name

(4-aminocyclohexyl)-morpholin-4-ylmethanone;hydrochloride

InChI

InChI=1S/C11H20N2O2.ClH/c12-10-3-1-9(2-4-10)11(14)13-5-7-15-8-6-13;/h9-10H,1-8,12H2;1H

InChI Key

WLBQSHVQRWUWBI-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1C(=O)N2CCOCC2)N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

HCl (2 M aq, 150 mL) was added to a suspension of [4-(morpholine-4-carbonyl)-cyclohexyl]-carbamic acid tert-butyl ester (5.8 g) in MeOH, and the resulting mixture was stirred at RT overnight. The reaction mixture was evaporated under reduced pressure, the oily residue was taken up in EtOAc, and the resulting mixture was sonicated. The solid formed was collected by filtration and dried under reduced pressure to afford 5.2 g of (4-amino-cyclo-hexyl)-morpholin-4-yl-methanone hydrochloride.
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Name
[4-(morpholine-4-carbonyl)-cyclohexyl]-carbamic acid tert-butyl ester
Quantity
5.8 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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